Cas no 109356-09-4 (2,5,9,12,16,19,23,26-octazaspiro[13.13]heptacosane)

• Product Name: 2,5,9,12,16,19,23,26-octazaspiro[13.13]heptacosane
• CAS No: 109356-09-4
• MF: C₁₉H₄₄N₈
• MW: 384.606263160706
• CID: 1192052
• PubChem ID: 15861141
• Update Time: 2025-04-20

2,5,9,12,16,19,23,26-octazaspiro[13.13]heptacosane Chemical and Physical Properties

Names and Identifiers

• 2,5,9,12,16,19,23,26-octazaspiro[13.13]heptacosane
• 2,5,9,12,16,19,23,26-Octaazaspiro[13.13]heptacosane
• DTXSID10578947
• 109356-09-4

• Inchi： 1S/C19H44N8/c1-3-20-7-11-24-15-19(16-25-12-8-21-4-1)17-26-13-9-22-5-2-6-23-10-14-27-18-19/h20-27H,1-18H2
• InChI Key： VBYBLNVYWLNCBW-UHFFFAOYSA-N
• SMILES： N1CCNCCCNCCNCC2(CNCCNCCCNCCNC2)C1

Computed Properties

• Exact Mass: 384.36932
• Monoisotopic Mass: 384.36889344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• PSA: 96.24